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Compound of Interest

Compound Name: 5-Bromo-6-hydroxypicolinic acid

Cat. No.: B566694 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information for 5-Bromo-6-
hydroxypicolinic acid (CAS Number: 1214385-51-9). Despite a comprehensive search of

scientific literature and patent databases, detailed experimental data regarding the biological

activity and specific applications of this compound remains limited. The majority of available

information is confined to physicochemical properties provided by chemical suppliers.

This document presents the available data for 5-Bromo-6-hydroxypicolinic acid and, for

illustrative purposes, includes a detailed experimental protocol for the synthesis of its structural

isomer, 5-Bromo-6-hydroxynicotinic acid, as a reference for potential synthetic strategies.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 5-Bromo-6-
hydroxypicolinic acid.
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Property Value Source

CAS Number 1214385-51-9 Multiple

Molecular Formula C6H4BrNO3 Multiple

Molecular Weight 218.01 g/mol Synchem

Topological Polar Surface Area

(TPSA)
66.4 Å² AngeneChemical

XLogP3 0.8 AngeneChemical

Hydrogen Bond Donor Count 2 Ambeed

Hydrogen Bond Acceptor

Count
4 Ambeed

Rotatable Bond Count 1 Ambeed

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 5-Bromo-6-hydroxypicolinic acid are not

readily available in the public domain. However, a synthetic method for the closely related

isomer, 5-Bromo-6-hydroxynicotinic acid, has been documented and is presented here as a

potential methodological reference.

Synthesis of 5-Bromo-6-hydroxynicotinic Acid
A common method for the synthesis of 5-Bromo-6-hydroxynicotinic acid involves the

bromination of 6-hydroxynicotinic acid.

Reaction:
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Caption: Synthesis of 5-Bromo-6-hydroxynicotinic acid.

Experimental Procedure:

Suspend 6-hydroxynicotinic acid (8 g, 57.6 mmol) in 30 mL of water.

Cool the suspension in an ice bath.

Slowly add bromine (4.2 mL, 81.4 mmol) to the cooled suspension.

After the addition is complete, stir the reaction mixture at room temperature for 24 hours.

Collect the resulting solid product by filtration.

Wash the solid with water.

Dry the product in a vacuum oven at 40°C for 24 hours to yield 5-bromo-6-hydroxynicotinic

acid.

This procedure has been reported to yield a tan solid with a high purity.

Biological Activity and Applications
Currently, there is no publicly available data on the biological activity, signaling pathway

involvement, or specific applications of 5-Bromo-6-hydroxypicolinic acid in drug discovery or
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other research areas. The structural motif of a halogenated hydroxypicolinic acid suggests

potential as a metal chelator or as a scaffold in medicinal chemistry, but this remains

speculative without experimental evidence.

Conclusion
5-Bromo-6-hydroxypicolinic acid is a chemical compound for which detailed technical

information beyond basic physicochemical properties is scarce. While a synthetic route for a

structural isomer is available and may provide guidance for its own synthesis, further research

is required to elucidate its biological properties and potential applications. Researchers

interested in this molecule are encouraged to perform initial screening assays to determine its

biological profile. Due to the lack of experimental data on biological pathways or workflows, the

requested visualizations could not be generated.

To cite this document: BenchChem. [5-Bromo-6-hydroxypicolinic Acid (CAS: 1214385-51-9):
A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566694#5-bromo-6-hydroxypicolinic-acid-cas-
number-1214385-51-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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